Cas no 2094693-27-1 (6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
• CAS No: 2094693-27-1
• MF: C₁₂H₁₄ClFN₄O₂S
• MW: 332.781563282013
• CID: 5766209
• PubChem ID: 126808785
• Update Time: 2025-05-24

6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1870081457
• 6-chloro-5-fluoro-N-[1-(2-methylpropyl)pyrazol-4-yl]pyridine-3-sulfonamide
• EN300-26599994
• AKOS033637248
• 6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
• 2094693-27-1

• Inchi： 1S/C12H14ClFN4O2S/c1-8(2)6-18-7-9(4-16-18)17-21(19,20)10-3-11(14)12(13)15-5-10/h3-5,7-8,17H,6H2,1-2H3
• InChI Key： AWKQYUPUVWTZHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)S(NC1C=NN(C=1)CC(C)C)(=O)=O)F

Computed Properties

• Exact Mass: 332.0510027g/mol
• Monoisotopic Mass: 332.0510027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.3Ų

Additional information on 6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide

6-Chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No 2094693-27-1)

The compound 6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide, identified by the CAS registry number CAS No 2094693-27-1, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development, particularly in the creation of bioactive molecules with potential therapeutic benefits.

The structure of this compound is characterized by a pyridine ring substituted with chlorine and fluorine atoms at positions 6 and 5, respectively. The sulfonamide group is attached to position 3 of the pyridine ring, while the nitrogen atom of the sulfonamide is connected to a pyrazole moiety. The pyrazole ring is further substituted with a 2-methylpropyl group at position 1, contributing to the molecule's unique properties and reactivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated its ability to modulate specific biological targets, such as kinases and proteases, which are critical in disease pathways. The combination of chlorine and fluorine substituents on the pyridine ring enhances its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems and green chemistry principles has enabled the efficient and scalable production of this molecule, ensuring its availability for preclinical and clinical studies.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed that the sulfonamide group plays a pivotal role in forming hydrogen bonds with key residues in the active site of target enzymes. Additionally, the steric bulk introduced by the 2-methylpropyl group on the pyrazole ring contributes to the compound's selectivity and binding affinity.

Preclinical evaluations have shown that this compound exhibits potent inhibitory activity against several disease-relevant enzymes. For example, it has demonstrated significant efficacy in inhibiting kinase activity associated with cancer progression. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The development of this compound has also been supported by extensive toxicological studies. These studies have indicated that it possesses a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations. This makes it a strong candidate for further clinical investigation.

In conclusion, 6-chloro-5-fluoro-N-[1-(2-methylpropyl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No 2094693-27-1) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable asset in the quest for novel therapeutic agents.